Cas no 56821-78-4 (2,3,5-triiodo-1H-pyrrole)

2,3,5-triiodo-1H-pyrrole structure

2,3,5-triiodo-1H-pyrrole structure

Product Name:2,3,5-triiodo-1H-pyrrole

CAS No:56821-78-4

MF:C₄H₂I₃N

MW:444.778797626495

MDL:MFCD28665081

CID:5611408

PubChem ID:459072

Update Time:2023-09-03

2,3,5-triiodo-1H-pyrrole Chemical and Physical Properties

Names and Identifiers

- 2,3,5-triiodo-1H-pyrrole
- 2,3,5-Triiodopyrrole
- EN300-834008
- 2,3,5-Triiodo-pyrrole
- 56821-78-4
- MDL： MFCD28665081
- Inchi： 1S/C4H2I3N/c5-2-1-3(6)8-4(2)7/h1,8H
- InChI Key： JCZABEZDJKVCMY-UHFFFAOYSA-N
- SMILES： IC1=C(C=C(N1)I)I

Computed Properties

Exact Mass: 444.7321g/mol
Monoisotopic Mass: 444.7321g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 8
Rotatable Bond Count: 0
Complexity: 87.4
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.7
Topological Polar Surface Area: 15.8Å²

2,3,5-triiodo-1H-pyrrole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-834008-0.05g	2,3,5-triiodo-1H-pyrrole	56821-78-4	95%	0.05g	$903.0	2024-05-21
Enamine	EN300-834008-0.1g	2,3,5-triiodo-1H-pyrrole	56821-78-4	95%	0.1g	$1113.0	2024-05-21
Enamine	EN300-834008-0.25g	2,3,5-triiodo-1H-pyrrole	56821-78-4	95%	0.25g	$1587.0	2024-05-21
Enamine	EN300-834008-0.5g	2,3,5-triiodo-1H-pyrrole	56821-78-4	95%	0.5g	$2501.0	2024-05-21
Enamine	EN300-834008-1g	2,3,5-triiodo-1H-pyrrole	56821-78-4	95%	1g	$3207.0	2023-09-02
Enamine	EN300-834008-2.5g	2,3,5-triiodo-1H-pyrrole	56821-78-4	95%	2.5g	$6287.0	2024-05-21
Enamine	EN300-834008-5g	2,3,5-triiodo-1H-pyrrole	56821-78-4	95%	5g	$9301.0	2023-09-02
Enamine	EN300-834008-10g	2,3,5-triiodo-1H-pyrrole	56821-78-4	95%	10g	$13792.0	2023-09-02
Enamine	EN300-834008-1.0g	2,3,5-triiodo-1H-pyrrole	56821-78-4	95%	1.0g	$3207.0	2024-05-21
1PlusChem	1P01DTDK-50mg	2,3,5-triiodo-pyrrole	56821-78-4	95%	50mg	$1178.00	2023-12-16

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2. An approach to asymmetric synthesis of β-aryl alanines by Pd(0)-catalyzed cross-coupling and cyanate-to-isocyanate rearrangement†

Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
3. An amplified fluorescence detection of T4 polynucleotide kinase activity based on coupled exonuclease III reaction and a graphene oxide platform†

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4. An atom efficient route to N-aryl and N-alkyl pyrrolines by transition metal catalysis†

Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
5. An inter-tangled network of redox-active and conducting polymers as a cathode for ultrafast rechargeable batteries

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl iodides

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